4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole

• IUPAC Name: 4-(4-bromophenyl)-2-(3,4-difluorophenyl)-1,3-thiazole
• InChI: InChI=1S/C15H8BrF2NS/c16-11-4-1-9(2-5-11)14-8-20-15(19-14)10-3-6-12(17)13(18)7-10/h1-8H
• InChI Key: MQRBSGAEAXGOMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)C3=CC(=C(C=C3)F)F)Br
• Molecular Formula: C15H8BrF2NS
• Molecular Weight: 352.2 g/mol

Description

4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

The potential applications of 4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole in scientific research are numerous. This compound has been shown to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, it has been shown to have potential as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells.

Mechanism Of Action

The mechanism of action of 4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways within the body. This inhibition leads to a reduction in inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole exhibits a range of biochemical and physiological effects. These include a reduction in the production of inflammatory cytokines, a decrease in the activity of certain enzymes involved in cancer cell growth, and an increase in apoptosis (programmed cell death) in cancer cells.

Advantages And Limitations For Lab Experiments

The advantages of using 4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole in lab experiments include its ability to exhibit a range of biochemical and physiological effects, making it a versatile tool for researchers. However, its limitations include the need for careful handling due to its potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are numerous future directions for research involving 4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole. These include further investigation into its potential as an anti-inflammatory and anti-cancer agent, as well as studies to better understand its mechanism of action. Additionally, research could be conducted to explore its potential use in other areas of scientific research, such as neuroscience and immunology.

Synthesis Methods

The synthesis of 4-(4-Bromophenyl)-2-(3,4-difluorophenyl)thiazole can be achieved through a number of different methods, including the use of palladium-catalyzed cross-coupling reactions and the use of thiazole-containing reagents. These methods have been shown to be effective in producing high yields of the compound.